Cas no 2172304-91-3 (2-(4-{(tert-butoxy)carbonylamino}-1-ethylpiperidin-4-yl)acetic acid)

• Product Name: 2-(4-{(tert-butoxy)carbonylamino}-1-ethylpiperidin-4-yl)acetic acid
• CAS No: 2172304-91-3
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 6484574
• PubChem ID: 165816626
• Update Time: 2025-05-25

2-(4-{(tert-butoxy)carbonylamino}-1-ethylpiperidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(tert-butoxy)carbonylamino}-1-ethylpiperidin-4-yl)acetic acid
• 2-(4-{[(tert-butoxy)carbonyl]amino}-1-ethylpiperidin-4-yl)acetic acid
• EN300-1284302
• 2172304-91-3

• Inchi： 1S/C14H26N2O4/c1-5-16-8-6-14(7-9-16,10-11(17)18)15-12(19)20-13(2,3)4/h5-10H2,1-4H3,(H,15,19)(H,17,18)
• InChI Key： GWTLHDXXFLQJAZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC(=O)O)CCN(CC)CC1)=O

Computed Properties

• Exact Mass: 286.18925731g/mol
• Monoisotopic Mass: 286.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-(4-{(tert-butoxy)carbonylamino}-1-ethylpiperidin-4-yl)acetic acid

2-(4-{(tert-butoxy)carbonylamino}-1-ethylpiperidin-4-yl)acetic Acid: A Comprehensive Overview

The compound with CAS No. 2172304-91-3, known as 2-(4-{(tert-butoxy)carbonylamino}-1-ethylpiperidin-4-yl)acetic acid, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of piperidine, a six-membered cyclic amine, and incorporates a tert-butoxy carbonyl (Boc) group, which is commonly used as a protecting group in peptide synthesis. The presence of the ethyl substituent and the acetic acid moiety further enhances its structural complexity and functional versatility.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of bioactive molecules. The Boc group plays a crucial role in stabilizing the amine functionality during synthesis, making it an ideal candidate for peptide-based drug design. Researchers have explored its ability to modulate enzyme activity, particularly in the context of protease inhibitors, which are critical in treating conditions such as cancer and neurodegenerative diseases.

The structural features of 2-(4-{(tert-butoxy)carbonylamino}-1-ethylpiperidin-4-yl)acetic acid make it a valuable intermediate in medicinal chemistry. Its piperidine ring provides a rigid framework that can be further functionalized to enhance bioavailability and target specificity. The ethyl group introduces steric bulk, which can influence the molecule's interaction with biological targets, while the acetic acid moiety offers potential for further chemical modifications.

Emerging research has also focused on the synthesis and optimization of this compound. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to improve yield and purity. These methods not only streamline the production process but also pave the way for large-scale manufacturing, which is essential for drug development.

In terms of pharmacological activity, 2-(4-{(tert-butoxy)carbonylamino}-1-ethylpiperidin-4-yl)acetic acid has shown promising results in preclinical models. Studies indicate that it exhibits selective inhibition against certain proteases, suggesting its potential as a therapeutic agent. Additionally, its ability to penetrate cellular membranes makes it a strong candidate for targeting intracellular enzymes.

The application of this compound extends beyond drug discovery. It serves as a valuable tool in chemical biology for studying protein-protein interactions and enzymatic mechanisms. By incorporating this compound into assays, researchers can gain insights into complex biological processes, thereby advancing our understanding of disease mechanisms.

Looking ahead, the development of 2-(4-{(tert-butoxy)carbonylamino}-1-ethylpiperidin-4-yl)acetic acid is expected to benefit from advancements in artificial intelligence (AI)-driven drug design. Machine learning algorithms can predict optimal synthetic pathways and identify potential off-target effects, accelerating the drug discovery process. Furthermore, green chemistry principles are being integrated into its synthesis to minimize environmental impact.

In conclusion, 2-(4-{(tert-butoxy)carbonylamino}-1-ethylpiperidin-4-yl)acetic acid represents a versatile and promising molecule with applications across multiple disciplines. Its unique structure, combined with cutting-edge research methodologies, positions it as a key player in future therapeutic developments.